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Compound of Interest

Compound Name: N-Acetyl-D-methionine-d4

Cat. No.: B15599367 Get Quote

This guide provides essential safety and logistical information for the proper disposal of N-
Acetyl-D-methionine-d4, ensuring the safety of laboratory personnel and compliance with

environmental regulations. The procedures outlined are based on standard laboratory practices

for non-hazardous chemical waste.

I. Immediate Safety and Handling Precautions
While N-Acetyl-D-methionine-d4 is not classified as a hazardous substance, proper

laboratory hygiene and safety practices should always be followed.[1][2][3]

Personal Protective Equipment (PPE): Before handling the compound, ensure the following

PPE is worn:

Eye Protection: Use safety glasses or goggles that are tested and approved under

government standards such as NIOSH (US) or EN 166 (EU).[4]

Hand Protection: Handle with gloves. Inspect gloves prior to use and use a proper glove

removal technique to avoid skin contact.[4] Dispose of contaminated gloves after use in

accordance with applicable laws and good laboratory practices.[4]

Body Protection: Wear a laboratory coat.

Respiratory Protection: If dust is generated, use a NIOSH-approved dust mask.[1]

General Hygiene Measures:
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Avoid contact with skin, eyes, and clothing.[2][5]

Do not eat, drink, or smoke when using this product.

Wash hands thoroughly after handling.[4][5]

II. Quantitative Safety Data Summary
The following table summarizes key quantitative data for N-Acetyl-DL-methionine, which is

expected to be comparable to the d4 variant.

Property Value Source

Melting Point/Range 114 - 117 °C / 237.2 - 242.6 °F [2]

Boiling Point/Range 529 °F / 276 °C (Decomposes) [1]

Acute Toxicity (Oral LD50) > 5,000 mg/kg (Rat)

Partition Coefficient log Pow: -1.87 [1]

III. Step-by-Step Disposal Protocol
This protocol outlines the procedure for the disposal of N-Acetyl-D-methionine-d4, from initial

collection to final hand-off to a licensed waste disposal service.

1. Waste Collection:

Collect waste N-Acetyl-D-methionine-d4, including any surplus or spilled material, in a
dedicated, properly labeled, and sealed container.
For spills, sweep up the solid material, taking care to avoid dust formation, and place it into a
suitable, closed container for disposal.[1][2][4]

2. Waste Storage:

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents.[4]
Ensure the container is tightly closed.[1][5]
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3. Waste Labeling:

Clearly label the waste container with the full chemical name: "N-Acetyl-D-methionine-d4".
Include any relevant hazard information (though it is not classified as hazardous).

4. Final Disposal:

Dispose of the waste through a licensed professional waste disposal service.[4] Do not
dispose of it in regular trash or pour it down the drain.[4]
Contaminated packaging should be disposed of as unused product.[4]

IV. Experimental Workflow and Diagrams
Disposal Workflow Diagram:
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Figure 1. Disposal Workflow for N-Acetyl-D-methionine-d4

On-Site Handling

Professional Disposal

1. Wear Appropriate PPE

2. Collect Waste in a
Sealed Container

3. Label Container Clearly

4. Store in a Cool, Dry,
Well-Ventilated Area

5. Contact Licensed
Waste Disposal Service

Hand-off

6. Arrange for Pickup

7. Complete Waste
Manifest Documentation

8. Final Off-Site Disposal

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15599367?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15599367?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1. Disposal Workflow for N-Acetyl-D-methionine-d4. This diagram outlines the key

steps from on-site handling to final disposal by a licensed service.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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